Cas no 2166695-84-5 (4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2166695-84-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5841894
• PubChem ID: 165892850
• Update Time: 2025-06-08

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1070241
• 2166695-84-5

• Inchi： 1S/C10H15N3O2/c1-7-5-12-13(9(7)10(14)15)8-3-2-4-11-6-8/h5,8,11H,2-4,6H2,1H3,(H,14,15)
• InChI Key： BNIHGIKUWVIIBU-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=NN1C1CNCCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2166695-84-5)

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2166695-84-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole-carboxylic acid derivatives, which are known for their diverse biological activities. The presence of both piperidine and pyrazole moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective therapeutics and sustainable agrochemicals. Researchers are particularly interested in 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid due to its potential role in modulating enzyme activity and interacting with biological targets. Its CAS No. 2166695-84-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. The compound's carboxylic acid group also offers versatility for further derivatization, enabling the synthesis of analogs with tailored properties.

The synthesis of 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the increasing demand for efficient and scalable methods. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and improving energy efficiency in chemical synthesis.

From a pharmacological perspective, pyrazole derivatives like 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid have shown promise in targeting inflammatory pathways and metabolic disorders. Recent studies highlight their potential as anti-diabetic agents and neuroprotective compounds, making them a focal point for researchers investigating chronic diseases. Additionally, the piperidine ring in its structure enhances bioavailability, a critical factor in drug development.

In the agrochemical sector, 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid is being evaluated for its herbicidal and fungicidal properties. Its mode of action involves disrupting key enzymatic processes in pests, offering a potential alternative to conventional pesticides. This aligns with the global shift toward sustainable agriculture and the reduction of environmental toxins. Farmers and agronomists are increasingly searching for eco-friendly crop protection solutions, and this compound could play a pivotal role in meeting those needs.

The compound's physicochemical properties, such as solubility and stability, are also under investigation to ensure compatibility with various formulations. Researchers are leveraging computational chemistry tools to predict its behavior in different environments, a practice that has become standard in modern drug design and material science. These efforts are part of a larger movement to integrate artificial intelligence and machine learning into chemical research, accelerating the discovery of new applications.

In conclusion, 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2166695-84-5) represents a versatile and innovative compound with broad potential across multiple industries. Its unique structure, combined with ongoing advancements in synthesis and application, positions it as a key player in the future of medicinal chemistry and agrochemical development. As research continues to uncover its full capabilities, this compound is likely to remain a topic of interest for scientists and industry professionals alike.